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Compound of Interest

Compound Name: Indole-3-butyric acid potassium

Cat. No.: B1324447 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Indole-3-butyric acid potassium salt (IBA-K), a common plant hormone used in

research. Adherence to these procedures will help maintain a safe laboratory environment and

ensure the integrity of your experiments.

Hazard Identification and Personal Protective
Equipment
Indole-3-butyric acid potassium is classified as a hazardous substance that can cause skin,

eye, and respiratory irritation.[1][2][3] Ingestion may be harmful.[2][4] Therefore, appropriate

personal protective equipment (PPE) is mandatory to minimize exposure.

Summary of Hazards and Required PPE:
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Hazard Category Description
Recommended Personal
Protective Equipment
(PPE)

Skin Irritation
Causes skin irritation upon

contact.[1][2][3]

Gloves: Chemical-resistant

gloves (e.g., nitrile). Inspect

gloves before use and use

proper removal technique.[2]

Protective Clothing: Lab coat

or other protective clothing to

prevent skin contact.[1][5][6]

Eye Irritation
Causes serious eye irritation.

[1][2][3]

Eye Protection: Safety glasses

with side-shields or goggles.[2]

[6] An eye-wash station should

be readily available.[7][8]

Respiratory Irritation
May cause respiratory irritation

if inhaled as dust.[1][2][3]

Respiratory Protection: Use in

a well-ventilated area.[1][5][7]

If ventilation is inadequate or

dust is generated, a NIOSH-

approved N95 (US) or P1

(EN143) dust mask is

recommended.[1][9]

Ingestion Toxic if swallowed.[2][4]

Do not eat, drink, or smoke

when handling.[1][4] Wash

hands thoroughly after

handling.[1][2][4]

Note: No occupational exposure limits have been established by OSHA or ACGIH for Indole-3-
butyric acid potassium salt.[9]

Operational Plan: Step-by-Step Handling
Procedures
Following a systematic workflow is crucial for safely handling Indole-3-butyric acid potassium
from receipt to disposal.
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1. Preparation and Engineering Controls:

Work in a well-ventilated area, such as a chemical fume hood, especially when handling the

powdered form to minimize dust inhalation.[1][3][5][7]

Ensure safety showers and eyewash stations are accessible and operational.[7][8]

Before starting, ensure all necessary PPE is available and in good condition.

2. Weighing and Solution Preparation:

When weighing the solid, do so in a fume hood or a designated area with local exhaust

ventilation to control dust.[7]

To prepare a solution, slowly add the pre-weighed Indole-3-butyric acid potassium to the

solvent (e.g., water) to avoid splashing.[5] The potassium salt form is water-soluble.[5][10]

Clearly label the container with the chemical name, concentration, date, and appropriate

hazard warnings.

3. Handling and Use:

Avoid all personal contact, including inhalation of dust or aerosols.[1][4]

Keep the container tightly closed when not in use.[1][9]

Store in a cool, dry, and dark place away from incompatible materials like strong oxidizers.[5]

[6]

4. In Case of a Spill:

For dry spills: Immediately clean up spills.[1] Avoid generating dust.[1][9] Use dry clean-up

procedures such as sweeping or vacuuming with an explosion-proof vacuum.[1] Place the

spilled material into a clean, dry, labeled, and sealable container for disposal.[1]

General Spill Response: Evacuate unnecessary personnel from the area. Wear appropriate

PPE during cleanup.[9] Prevent the spilled material from entering drains or waterways.[2][9]

After removal of the material, wash the spill area with water.[9]
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Disposal Plan
Proper disposal of Indole-3-butyric acid potassium and its containers is critical to prevent

environmental contamination. This substance is toxic to aquatic life.[5]

Waste Collection: Collect waste material in suitable, closed, and clearly labeled containers.

[2]

Disposal Method: Dispose of waste in accordance with all applicable federal, state, and local

environmental regulations.[5][9] Do not release into the environment.[5] Contact a licensed

professional waste disposal service to dispose of this material.
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Caption: Workflow for the safe handling of Indole-3-butyric acid potassium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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